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Compound of Interest

Compound Name: 2-Amino-p-cresol Hydrochloride

Cat. No.: B1274106 Get Quote

Technical Support Center: 2-Amino-p-cresol
Hydrochloride Synthesis
This guide provides researchers, scientists, and drug development professionals with

comprehensive troubleshooting and frequently asked questions regarding the synthesis and

optimization of 2-Amino-p-cresol Hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is the primary industrial synthesis route for 2-Amino-p-cresol? A1: The primary

manufacturing process involves the nitration of p-cresol to form 2-nitro-p-cresol, which is

subsequently reduced to 2-amino-p-cresol.[1][2] The final hydrochloride salt is then formed by

reacting the amine with hydrochloric acid.

Q2: What are the key physical and chemical properties of 2-Amino-p-cresol? A2: 2-Amino-p-

cresol, also known as 2-Amino-4-methylphenol, is typically a white to pale yellow or brown

crystalline powder.[1][3] It is moderately soluble in water but readily dissolves in organic

solvents like ethanol and ether.[1] The compound may be sensitive to prolonged air exposure

and is considered combustible.[3][4] The hydrochloride salt has a melting point of 222-224°C

with decomposition.[3][4]

Q3: How should 2-Amino-p-cresol and its hydrochloride salt be stored? A3: To prevent

oxidation and degradation, 2-Amino-p-cresol should be stored in a tightly sealed container
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under an inert atmosphere (e.g., nitrogen or argon) in a cool, dark, and dry place.[1][2] It is

incompatible with strong oxidizing agents and should be kept away from heat sources.[1][3]

Q4: What are the main applications of 2-Amino-p-cresol? A4: 2-Amino-p-cresol is a versatile

intermediate in chemical synthesis.[1] It is primarily used in the production of dyes and

pigments.[1][2] Additionally, it serves as a starting material for synthesizing intermediates used

in the pharmaceutical industry for analgesic and antiseptic compounds.[1]

Troubleshooting Guide
This section addresses common issues encountered during the synthesis of 2-Amino-p-cresol
Hydrochloride.

Q1: My reaction yield is consistently low. What are the possible causes and solutions? A1: Low

yields can stem from several factors. A common issue is an incomplete reduction of the nitro

group.[5] Monitor the reaction's progress using Thin Layer Chromatography (TLC) or LC-MS to

ensure the starting material is fully consumed.[6] If the reaction stalls, consider increasing the

amount of the reducing agent or, in the case of catalytic hydrogenation, using a fresh catalyst.

[5] Product loss during the workup phase, such as incomplete extraction, can also lower the

yield; performing multiple extractions with a suitable organic solvent can mitigate this.[5]

Q2: The final product is discolored (e.g., brown or reddish). How can I prevent this? A2:

Discoloration is often due to the oxidation of the aminophenol product, which is sensitive to air.

[3][6] To minimize oxidation, conduct the reaction and purification steps under an inert

atmosphere, such as nitrogen or argon.[5] It is also advisable to purify the product promptly

after the reaction is complete to limit its exposure to air.[5]

Q3: The reduction of the 2-nitro-p-cresol intermediate is incomplete. How can I optimize this

step? A3: Incomplete reduction is a frequent challenge. The choice and activity of the reducing

agent are critical.[5] For catalytic hydrogenation using Palladium on Carbon (Pd/C), ensure the

catalyst is fresh and active, and that the system is properly purged with hydrogen.[5][6] For

chemical reductions, such as with tin(II) chloride or sodium sulfide, ensure sufficient

equivalents of the reagent are used and allow for adequate reaction time.[5][7] Gently heating

the reaction mixture may also improve the reaction rate, but temperature must be controlled to

avoid side reactions.[5][8]
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Q4: I'm having difficulty precipitating and isolating the 2-Amino-p-cresol Hydrochloride salt.

What should I do? A4: Proper isolation of the hydrochloride salt depends on careful pH control

and solvent selection. After the reduction is complete and the free amine is in an acidic

aqueous solution (e.g., with HCl), the salt can be precipitated. A German patent describes a

process where the pH is adjusted to between 4.5 and 6.0 to precipitate the 2-amino-5-methyl-

phenol from its hydrochloride solution.[9] For purification, the hydrochloride salt can be

recrystallized from aqueous ethanol.[3][4] If the product remains in solution, adjusting the

concentration or cooling the solution further may be necessary.

Data Presentation
Table 1: Comparison of Reduction Methods for 2-Nitro-p-cresol

Method
Reducing
Agent/Cat
alyst

Solvent
Temperat
ure (°C)

Time (h) Yield (%)
Referenc
e

Catalytic

Hydrogena

tion

H₂, 10%

Pd/C
Methanol 23 5 100 [10]

Glucose

Reduction

Glucose /

50% NaOH
Water 100-105 0.5-0.75 76-82 [8]

Alkali

Sulfide

Reduction

Sodium

Sulfide
Water 80-85 ~0.5 64-67 [1][7]

Yield is for

a similar

compound

(2-amino-

4-

nitrophenol

) and may

vary.

Table 2: Product Specifications for 2-Amino-p-cresol
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Test Unit Specification

Appearance -
Clear crystalline powder or

crystals

Water content % Max 1.5

Sulphated Ash % Max 1.5

2,6-diaminomethyl-4-phenol % Max 0.2

4-Methyl-3-aminophenol % Max 0.1

Any other impurity % Max 0.1

Total impurities % Max 0.5

Assay by titration % Min 97

Data sourced from ExSyn Corp

specifications sheet.[2]

Experimental Protocols & Visualizations
Overall Synthesis Workflow
The general workflow for synthesizing 2-Amino-p-cresol Hydrochloride involves a two-step

chemical transformation followed by purification.
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Step 2
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Step 3
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Step 4
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Low Yield Observed

Is starting material
fully consumed per TLC?

Reaction Incomplete

 No 

Reaction Complete

 Yes 

Optimize Reduction:
- Add more reducing agent

- Use fresh catalyst
- Extend reaction time

Review Workup & Purification:
- Check extraction pH

- Increase # of extractions
- Check recrystallization solvent

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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